BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Trioctadecyl Phosphite (TSP)
as a Stabilizer in Polypropylene[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Trioctadecyl phosphite
CAS No.: 2082-80-6
Cat. No.: B1581276
Get Quote
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Executive Summary

Trioctadecyl phosphite (TSP), chemically

, Is an aliphatic phosphite stabilizer used to protect polypropylene (PP) against thermo-
oxidative degradation during melt processing and long-term aging. Unlike common aromatic
phosphites (e.g., Tris(2,4-di-tert-butylphenyl) phosphite), TSP features three long stearyl
chains, conferring superior compatibility with the non-polar polyolefin matrix. However, its utility
requires strict moisture control due to hydrolytic sensitivity. This guide outlines the mechanism,

compounding protocol, and validation metrics for deploying TSP in high-performance PP
grades.

Chemical Profile & Mechanism of Action

Chemical Identity:
e Name: Trioctadecyl phosphite (Tristearyl phosphite)[1][2]

« CAS Number: 2082-80-6[1][3]
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e Structure: Aliphatic phosphite ester derived from stearyl alcohol.
» Role: Secondary Antioxidant (Hydroperoxide Decomposer).

Mechanism: During the processing of PP (extrusion, injection molding), shear stress and heat
generate hydroperoxides (

). If left unchecked, these decompose into alkoxy and hydroxyl radicals, leading to chain
scission (reduced molecular weight) and cross-linking (gel formation).

TSP functions by reducing these hydroperoxides into stable alcohols, converting itself into a
phosphate (

).[4] This "sacrificial" action preserves the polymer's Melt Flow Index (MFI) and prevents
discoloration.

DOT Diagram 1: Stabilization Mechanism
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Caption: TSP intercepts unstable hydroperoxides, preventing the radical cascade that leads to
polymer degradation.

Application Protocol
Formulation Strategy

TSP is rarely used alone. It exhibits strong synergy with hindered phenolic antioxidants
(Primary Antioxidants).
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e Standard Loading: 0.05% — 0.20% (w/w)

e Synergist: 0.05% — 0.10% Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate) (e.g., Irganox 1010).

e Ratio: A 2:1 or 1:1 ratio of Phosphite:Phenolic is standard for melt stability.

Handling & Storage (Critical)

WARNING: Aliphatic phosphites like TSP are prone to hydrolysis. Exposure to humid air
converts TSP into phosphorous acid and stearyl alcohol, rendering it ineffective and potentially
corrosive to equipment.

» Storage: Store in sealed aluminum-lined bags or under nitrogen blanket.

e Pre-drying: If the material has been exposed to air, dry at 40°C under vacuum for 4 hours
before compounding.

Compounding Workflow

DOT Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow for incorporating TSP into polypropylene matrix.

Step-by-Step Protocol:

¢ Preparation:

o Weigh PP homopolymer or copolymer pellets.

o Add 0.1% TSP and 0.05% Phenolic Antioxidant.
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o Expert Tip: Use a masterbatch approach (10% concentrate) for better dispersion if using
single-screw extrusion later.

e Mixing:
o Tumble blend in a high-speed mixer.
o Crucial: Purge mixer with Nitrogen (
) to prevent premature hydrolysis or oxidation.
o Extrusion (Compounding):
o Equipment: Co-rotating Twin-Screw Extruder (L/D ratio = 32).

o Temperature Profile:

Zone 1 (Feed): 190°C

Zone 2-4 (Compression): 210°C - 230°C

Zone 5 (Metering): 240°C

Die: 240°C[5]

o Note: Avoid temperatures >270°C. While TSP is stable, excessive heat can volatilize the
aliphatic chains or accelerate consumption.

» Fabrication:
o Injection mold standard test bars (ASTM D638) or films for aging tests.

Validation & Characterization

To validate the efficacy of TSP, the following tests are mandatory. Compare results against a
control (unstabilized PP) and a standard (PP + Irgafos 168).
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Target
Test Method Metric Performance (vs. Rationale
Unstabilized)

Prevents chain

Melt Flow Index (MFI) ~ ASTM D1238 MFI < 20% after 5 scission (which
extrusions increases MFI).

TSP prevents

YI <5 after formation of colored
Yellowness Index (YI) ASTM E313 ) )
processing quinones from
phenolics.

I . Measures remaining
Oxidative Induction

] ASTM D3895 > 20 mins @ 200°C active antioxidant
Time (OIT) ]
reservoir.
< 5% acid value Checks if stabilizer
Hydrolysis Resistance  In-house change (24h @ survived
60°C/85%RH) storage/handling.

Data Interpretation:

» High MFI Shift: If MFI increases significantly after multi-pass extrusion, the TSP
concentration is too low or it has hydrolyzed prior to processing.

e High Yellowness: Indicates TSP was consumed too quickly, allowing the phenolic antioxidant
to over-oxidize into colored species (p-quinone methides).

Troubleshooting & Optimization

¢ Issue: White specks in film/part.
o Cause: TSP has hydrolyzed into stearyl alcohol (waxy solid) and phosphorous acid.
o Solution: Check raw material storage. Ensure

purge during feeding.
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e |ssue: Plate-out on mold.

o Cause: TSP has lower volatility than smaller phosphites, but excess loading (>0.3%) can
lead to migration due to the long C18 chains.

o Solution: Reduce loading to 0.1% or blend with a higher molecular weight phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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